Cas no 214071-17-7 (6-Nitro- 3,4-pyridinedicarboxylic acid)
214071-17-7 structure
Product Name:6-Nitro- 3,4-pyridinedicarboxylic acid
CAS No:214071-17-7
MF:C7H4N2O6
MW:212.116461753845
CID:1404832
PubChem ID:2762497
Update Time:2025-04-20
6-Nitro- 3,4-pyridinedicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitro- 3,4-pyridinedicarboxylic acid
- 6-nitropyridine-3,4-dicarboxylic acid
- 6-Nitro-3,4-pyridinedicarboxylic acid
- DTXSID70376264
- DB-415163
- 214071-17-7
-
- Inchi: 1S/C7H4N2O6/c10-6(11)3-1-5(9(14)15)8-2-4(3)7(12)13/h1-2H,(H,10,11)(H,12,13)
- InChI Key: JSVJKHUJIICWGR-UHFFFAOYSA-N
- SMILES: OC(C1=CC([N+](=O)[O-])=NC=C1C(=O)O)=O
Computed Properties
- Exact Mass: 212.00692
- Monoisotopic Mass: 212.00693585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.774
- Boiling Point: 639°C at 760 mmHg
- Flash Point: 340.3°C
- Refractive Index: 1.671
- PSA: 130.63
6-Nitro- 3,4-pyridinedicarboxylic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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